Cas no 2228162-40-9 ((2-bromo-4,5-difluorophenyl)methanethiol)

• Product Name: (2-bromo-4,5-difluorophenyl)methanethiol
• CAS No: 2228162-40-9
• MF: C₇H₅BrF₂S
• MW: 239.080406904221
• CID: 6553174
• PubChem ID: 165642690
• Update Time: 2025-05-20

(2-bromo-4,5-difluorophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-bromo-4,5-difluorophenyl)methanethiol
• 2228162-40-9
• EN300-1923755

• Inchi： 1S/C7H5BrF2S/c8-5-2-7(10)6(9)1-4(5)3-11/h1-2,11H,3H2
• InChI Key： ZXWYAMNNFWCYDI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CS)F)F

Computed Properties

• Exact Mass: 237.92634g/mol
• Monoisotopic Mass: 237.92634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 1Ų

Additional information on (2-bromo-4,5-difluorophenyl)methanethiol

Compound CAS No: 2228162-40-9 - (2-Bromo-4,5-Difluorophenyl)Methanethiol

The compound with CAS number 2228162-40-9, commonly referred to as (2-Bromo-4,5-Difluorophenyl)Methanethiol, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a bromine atom and two fluorine atoms attached to a phenyl ring, along with a methanethiol group (-SH). The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of (2-Bromo-4,5-Difluorophenyl)Methanethiol in the synthesis of advanced materials, particularly in the development of novel polymers and thin films. Researchers have explored its reactivity under various conditions, revealing its ability to participate in nucleophilic substitutions and coupling reactions. These findings underscore its role as a valuable intermediate in the construction of complex molecular architectures.

The synthesis of (2-Bromo-4,5-Difluorophenyl)Methanethiol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the bromination of a difluorophenol derivative followed by thiolation using appropriate reagents. The optimization of these steps has been a focus of recent research, with advancements in catalytic systems and solvent selection significantly improving the efficiency of the synthesis.

In terms of applications, (2-Bromo-4,5-Difluorophenyl)Methanethiol has shown promise in the field of electronics due to its ability to form stable metal-thiolate bonds. This property makes it a candidate for use in the fabrication of nanoscale devices and sensors. Additionally, its fluorinated structure confers resistance to environmental degradation, making it suitable for outdoor applications such as coatings and adhesives.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic properties of (2-Bromo-4,5-Difluorophenyl)Methanethiol. Advanced density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns at an unprecedented level of detail. These computational studies have been instrumental in guiding experimental efforts and accelerating the discovery of new applications for this compound.

Furthermore, the unique combination of bromine and fluorine atoms in (2-Bromo-4,5-Difluorophenyl)Methanethiol offers opportunities for site-selective modifications. This feature is particularly advantageous in drug design, where precise control over molecular functionality is crucial. Researchers are actively exploring its potential as a precursor for bioactive molecules with tailored pharmacokinetic properties.

In conclusion, (2-Bromo-4,5-Difluorophenyl)Methanethiol stands out as a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its distinctive structure and reactivity make it an invaluable tool for chemists and materials scientists alike. As research continues to uncover new aspects of its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.